1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 1-(2-fluorophenyl)-6-phenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C19H12FN3O2/c20-15-8-4-5-9-17(15)23-18-14(11-21-23)13(19(24)25)10-16(22-18)12-6-2-1-3-7-12/h1-11H,(H,24,25)
• InChI Key: PEJHLFPSRYAOOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=NN3C4=CC=CC=C4F)C(=C2)C(=O)O
• Molecular Formula: C19H12FN3O2
• Molecular Weight: 333.3 g/mol

Description

The compound “1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is a heterocyclic compound. It belongs to the family of pyrazolopyridines, which are known for their diverse biological activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridines can be achieved through various methods. One common approach involves the reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles. Another method involves the use of preformed pyrazole or pyridine.

Scientific Research Applications

FPPPCA has been studied for its potential applications in various scientific research fields. It has been shown to possess a wide range of activities, such as anti-inflammatory, antioxidant, antifungal, and antiviral activities. In addition, FPPPCA has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. Furthermore, FPPPCA has been studied for its potential applications in neurodegenerative diseases, as it has been shown to protect neurons from oxidative stress and reduce inflammation.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

This interaction often involves the formation of a complex between the compound and its target, which can alter the target’s activity, change signal transduction, or influence other cellular processes .

Biochemical Pathways

Similar compounds have been shown to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could influence multiple biochemical pathways, leading to a range of downstream effects.

Result of Action

The broad range of biological activities associated with similar compounds suggests that the effects could be diverse, depending on the specific targets and pathways involved .

Advantages and Limitations for Lab Experiments

FPPPCA has a number of advantages for lab experiments. It is a relatively small molecule, which makes it easy to synthesize and purify. In addition, FPPPCA has a wide range of activities, which makes it useful for a variety of scientific research applications. However, there are also some limitations to using FPPPCA in lab experiments. For example, the exact mechanism of action of FPPPCA is not yet fully understood, which can make it difficult to interpret the results of experiments. In addition, FPPPCA is a relatively new compound, which means that there is limited data available on its safety and efficacy.

Future Directions

The potential applications of FPPPCA are still being explored. In the future, FPPPCA could be further studied for its potential applications in cancer research, as it has been shown to inhibit the growth of various cancer cell lines. In addition, FPPPCA could be studied for its potential applications in neurodegenerative diseases, as it has been shown to protect neurons from oxidative stress and reduce inflammation. Furthermore, FPPPCA could be studied for its potential applications in other areas, such as drug delivery and immunomodulation. Finally, further research could be conducted to better understand the exact mechanism of action of FPPPCA.